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Compound of Interest

Compound Name: Aluminum bromide

Cat. No.: B048194 Get Quote

Application Notes and Protocols for Anhydrous
Aluminum Bromide
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and

storage of anhydrous aluminum bromide (AlBr₃). Strict adherence to these protocols is

essential to ensure personnel safety and maintain the integrity of the material.

Hazard Summary
Anhydrous aluminum bromide is a highly reactive and corrosive solid. It reacts violently with

water, releasing toxic and corrosive hydrogen bromide gas.[1][2][3] It can cause severe burns

to the skin, eyes, and respiratory tract.[1][4] Ingestion can be harmful and may cause

significant damage to the digestive system.[1][2] It is also corrosive to many metals.[1][4]
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Parameter Value Source

Recommended Storage

Temperature
2 - 8 °C (36 - 46 °F) [4]

ACGIH Exposure Limit (as Al) 2 mg/m³ TWA [2][3]

NIOSH Exposure Limit (as Al) 2 mg/m³ TWA [2]

Oral LD50 (Rat) 1598 mg/kg [1][2]

Density 3.205 g/cm³ at 25 °C [4]

Melting Point 94 - 98 °C [4]

Boiling Point 265 °C [1]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling anhydrous

aluminum bromide. The following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles and a face shield are required.[1][2]

Skin Protection: A chemical-resistant and flame-retardant suit or lab coat should be worn.[1]

Nitrile rubber gloves are recommended, and all clothing should be clean daily.[1][3]

Respiratory Protection: When dust is generated or in case of insufficient ventilation, a self-

contained breathing apparatus (SCBA) or a respirator with a suitable filter (e.g., Filter B-(P3))

should be used.[1][4]

Safe Handling and Storage Protocols
Engineering Controls

Ventilation: All handling of anhydrous aluminum bromide must be performed in a well-

ventilated area, preferably within a chemical fume hood.[1][2]

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate work area.[2][5]
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Handling Procedures
Training: All personnel must be trained on the proper handling and storage of anhydrous

aluminum bromide before use.[3]

Avoid Contact: Do not allow the substance to come into contact with skin, eyes, or clothing.

[2] Do not breathe the dust.[1]

Moisture Control: Anhydrous aluminum bromide reacts violently with water.[1][2][3] Ensure

that all equipment and the handling environment are scrupulously dry. Never add water to

this product.[1]

Inert Atmosphere: For prolonged handling or when the material is transferred, an inert

atmosphere (e.g., nitrogen or argon) is recommended.

Hygiene: Wash hands and face thoroughly after handling.[4] Contaminated clothing should

be removed immediately.[4] Do not eat, drink, or smoke in the handling area.[3][4]

Storage Procedures
Container: Store in the original, tightly closed container.[1][2][4] Suitable materials include

amber glass bottles.[4] Metal containers are not suitable.[4]

Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible materials.

[1][2][5] Refrigerated storage at 2-8°C is recommended.[2][4]

Incompatibilities: Keep away from water, moisture, acids, alcohols, strong oxidizing agents,

and certain metals.[1][2][3][5] Violent reactions can occur with sodium and potassium.[3]

Security: Store in a locked and corrosive-resistant area.[4][6]

Emergency Procedures
Spill Response

Immediate Actions: Evacuate the area and ensure adequate ventilation.[4] Do not touch

spilled material.[1]

Small Spills:
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Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such as sand

or vermiculite. Do not use combustible materials.

Carefully sweep up the absorbed material and place it into a suitable, dry, and labeled

container for disposal.[2][5]

Do not add water to the spill site.[2][5]

Large Spills:

Evacuate the laboratory and notify emergency personnel.

Isolate the spill area.

If possible and safe to do so, stop the leak.[1]

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][7]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1][7]

Experimental Protocol: Friedel-Crafts Acylation
The following is a representative protocol for a Friedel-Crafts acylation reaction. All safety

precautions outlined in this document must be strictly followed.

Reaction: Acylation of an aromatic compound (e.g., benzene) with an acylating agent (e.g.,

acetyl chloride) using anhydrous aluminum bromide as a catalyst.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Friedel_Crafts_Acylation_for_Acetophenone_Synthesis.pdf
https://websites.umich.edu/~chemh215/CHEM216/Experiment1/experiment%201.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Friedel_Crafts_Acylation_for_Acetophenone_Synthesis.pdf
https://websites.umich.edu/~chemh215/CHEM216/Experiment1/experiment%201.pdf
https://www.scribd.com/document/912284611/SYNTHESIS-OF-ACETOPHENONE
https://www.scribd.com/document/912284611/SYNTHESIS-OF-ACETOPHENONE
http://article.sapub.org/10.5923.j.jlce.20251301.01.html
https://www.scribd.com/document/912284611/SYNTHESIS-OF-ACETOPHENONE
https://www.scribd.com/document/912284611/SYNTHESIS-OF-ACETOPHENONE
https://www.scribd.com/document/912284611/SYNTHESIS-OF-ACETOPHENONE
http://article.sapub.org/10.5923.j.jlce.20251301.01.html
https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous aluminum bromide

Anhydrous benzene (or other suitable aromatic substrate)

Acetyl chloride (or other suitable acylating agent)

Anhydrous solvent (e.g., dichloromethane)

Concentrated hydrochloric acid

5% Sodium hydroxide solution

Anhydrous magnesium sulfate

Ice

Procedure:

Setup: Assemble a clean, dry, three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stirrer. Protect the apparatus from

atmospheric moisture using drying tubes.

Catalyst Addition: In a fume hood, carefully add anhydrous aluminum bromide to the flask

containing the anhydrous solvent.

Substrate Addition: Add the anhydrous aromatic substrate to the flask.

Acylating Agent Addition: Slowly add the acylating agent dropwise from the dropping funnel

while stirring the mixture. The reaction is exothermic, so control the rate of addition to

maintain a gentle reflux.

Reaction: After the addition is complete, heat the mixture to maintain a gentle reflux for

approximately 30 minutes, or until the evolution of hydrogen bromide gas ceases. An outlet

for the gas should be directed to a gas trap containing a dilute sodium hydroxide solution.

Quenching: Cool the reaction mixture to room temperature. In a well-ventilated fume hood,

slowly and carefully pour the reaction mixture into a beaker containing a mixture of crushed
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ice and concentrated hydrochloric acid with vigorous stirring. This will decompose the

aluminum bromide complex.

Workup:

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water, 5% sodium hydroxide solution, and then

with water again.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purification: Remove the solvent by distillation and purify the product by fractional distillation

or recrystallization.
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Safe Handling Workflow for Anhydrous Aluminum Bromide

Preparation

Handling
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Decontaminate Work Area
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Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of anhydrous aluminum bromide.
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Anhydrous Aluminum Bromide Spill Response

Spill Occurs

Is the spill large or
uncontrolled?

Evacuate Area
Call Emergency Services

Yes

Small, manageable spill

No

Don Full PPE

Cover with Dry, Inert
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Decontaminate Area
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Click to download full resolution via product page

Caption: Decision tree for responding to an anhydrous aluminum bromide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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